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Basketane (C1oH12), known formally by its IUPAC name pentacyclo[4.4.0.02,5.03,8.0%,”]decane,
is a polycyclic alkane renowned for its unique basket-shaped molecular structure.[1][2][3] First
synthesized in 1966, this highly strained molecule has become a significant subject of interest
for researchers in organic chemistry and drug development.[2] Its rigid, cage-like framework
serves as an excellent model for studying the effects of molecular strain and the reactivity of
complex ring systems. This guide provides a comparative overview of the experimental data
and computational models used to characterize Basketane, offering valuable insights for
researchers, scientists, and professionals in drug discovery.

Quantitative Data Comparison

The physical, spectroscopic, and thermochemical properties of Basketane have been
characterized through both laboratory experiments and computational analysis. The synergy
between these two approaches provides a more complete understanding of the molecule's
behavior.

Table 1: Physical and Chemical Properties
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Computational

Property Experimental Value Source(s)
Value/Method
CioH12 (from
Molecular Formula CioH12 [1][2]13]
structure)
Molar Mass Not specified 132.20 g/mol [2][3]
] ] Not typically
Melting Point 58-61 °C [1114]
calculated
- _ . 184.8 °C at 760
Boiling Point ~185 °C (estimated) [1][4]
mmHg
Density Not specified 1.302 g/cm3 [1][4]
Pentacyclo[4.4.0.02,5, Derived from
IUPAC Name [1][5]
03,8.04,7]decane structural topology
CAS Number 5603-27-0 Not applicable [2][3]
Table 2: Spectroscopic and Thermochemical Properties
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Experimental

Computational

Property . . Source(s)
Observation Insight
Exhibits a limited
number of signals, Ab initio calculations
confirming the can predict NMR
molecule's high shielding and spin-
1H and 3C NMR symmetry. The spin coupling [1]

absence of signals in
the 4.5-6.5 ppm
region verifies its

saturated nature.[1]

constants, correlating
molecular geometry
with spectral output.[6]

Reflected in high heat

of combustion and
Strain Energy susceptibility to
rearrangements and

hydrogenolysis.[1][2]

Estimated to exceed
100 kcal/mol. This
value is significantly
higher than that of
[1][2]
norbornane (~17
kcal/mol) but less than
that of cubane (~159-

169 kcal/mol).[1][7][8]

Experimental Protocols

Synthesis of Basketane via Diels-Alder Reaction

One of the original syntheses of Basketane, developed in 1966, remains a classic example of

constructing complex cage-like molecules.[1][2] The workflow involves a sequence of

cycloaddition, photoisomerization, and hydrogenation steps.

Methodology:

» [4+2] Cycloaddition: A Diels-Alder reaction is performed between cyclooctatetraene (the

diene) and maleic anhydride (the dienophile) to produce a polycyclic anhydride adduct.[1][2]

» Photochemical [2+2] Cycloaddition: The resulting adduct undergoes intramolecular

photoisomerization, typically in an acetone solvent, to form the characteristic caged

anhydride structure. This step has a reported yield of approximately 40%.[1][2]
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e Hydrolysis and Decarboxylation: The anhydride is hydrolyzed, and subsequent treatment
with lead tetraacetate yields the unsaturated intermediate, basketene.[2]

» Hydrogenation: The final step involves the hydrogenation of basketene to the fully saturated
Basketane molecule.[2]

Spectroscopic Analysis Protocol
The structural confirmation of Basketane relies heavily on Nuclear Magnetic Resonance
(NMR) spectroscopy.

Methodology:

o Sample Preparation: A sample of purified Basketane is dissolved in a deuterated solvent,
such as chloroform-d (CDCls).

» Data Acquisition: *H and *3C NMR spectra are recorded on a spectrometer. The resulting
spectra for Basketane are relatively simple due to its high degree of symmetry, which is a
key indicator of its rigid, cage-like structure.[1]

o Spectral Analysis: The chemical shifts, signal multiplicities, and integration values are
analyzed to confirm the connectivity and chemical environments of the hydrogen and carbon
atoms, respectively.

Visualizing Key Processes
Logical Workflow for Basketane Synthesis

The multi-step synthesis of Basketane can be visualized as a logical progression from
common starting materials to the final complex structure.
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Caption: Logical workflow for the synthesis of Basketane.
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Proposed Workflow for In Silico Bioactivity Prediction

While no specific biological activity has been reported for Basketane, its unique, rigid scaffold
makes it an interesting candidate for drug discovery. Computational methods provide a
resource-efficient first pass to predict its potential as a bioactive molecule.[9][10]
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Caption: A proposed workflow for the in silico prediction of bioactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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